4-(Acetyloxy)-6-bromo-2-naphthalenecarboxylic acid methyl ester

• Molecular Formula: C14H11BrO4
• Molecular Weight: 323.14 g/mol
• SMILES: CC(=O)OC1=C2C=C(C=CC2=CC(=C1)C(=O)OC)Br
• InChI: InChI=1S/C14H11BrO4/c1-8(16)19-13-6-10(14(17)18-2)5-9-3-4-11(15)7-12(9)13/h3-7H,1-2H3
• InChIKey: KWOIAMUJKTZFCA-UHFFFAOYSA-N

Researchers synthesizing polysubstituted naphthalene retinoids often face redundant bromination/acetylation steps. This compound eliminates those steps as a pre-functionalized coupling partner per US Patent 4,886,907. - Dual reactivity: 6-Br enables Ni/phosphine-catalyzed cross-couplings; 4-acetoxy serves as a latent hydroxyl for late-stage diversification (hydrolysis yields 88% with NaOH/MeOH). - Differentiated physicochemical profile: PSA 52.60 Ų (vs. 26.30 for non-acetylated analog) allows polarity modulation without altering lipophilicity (LogP 3.31), critical for oral bioavailability. - Thermal safety advantage: Flash point 220.5 °C permits wider safe operating window for scale-up unit operations.

4-(Acetyloxy)-6-bromo-2-naphthalenecarboxylic Acid Methyl Ester: Physicochemical Identity and Procurement Baseline

4-(Acetyloxy)-6-bromo-2-naphthalenecarboxylic acid methyl ester (CAS 99660-52-3), also referred to as Methyl 4-acetoxy-6-bromo-2-naphthoate, is a polysubstituted naphthalene derivative bearing three distinct functional groups: a C-6 bromine, a C-4 acetoxy, and a C-2 methyl ester [1]. Its molecular formula is C₁₄H₁₁BrO₄ with a molecular weight of 323.14 g/mol . The compound belongs to the class of acetoxy-naphthoates, a family of synthetic intermediates originally developed for constructing naphthalene-based retinoid analogs with enhanced photostability relative to natural retinoids [2]. It is commercially available at purities ≥95% from specialty chemical suppliers serving pharmaceutical R&D and custom synthesis markets .

Building block Polysubstituted naphthalene core with bromine, acetoxy, and methyl ester groups for multi-step synthesis

Retinoid synthesis Pre-functionalized intermediate for patent-cited naphthalene retinoid libraries

Procurement grade Standard research-grade purity available from specialty chemical suppliers

• [1] MolBase. Methyl 4-acetoxy-6-bromo-2-naphthoate. CAS 99660-52-3. https://m.molbase.cn/baike/1572656/ View Source
• [2] US Patent 4,886,907. Polysubstituted derivatives of naphthalene, their process of preparation and their application in the cosmetic and pharmaceutical fields. Filed 1987; issued 1989. View Source

Why 4-(Acetyloxy)-6-bromo-2-naphthalenecarboxylic Acid Methyl Ester Cannot Be Replaced by Simpler Naphthoate Analogs

The co-occurrence of the 4-acetoxy and 6-bromo substituents on the naphthalene core creates a reactivity and property profile that cannot be replicated by simpler analogs such as Methyl 6-bromo-2-naphthoate (CAS 33626-98-1). The acetoxy group nearly doubles the polar surface area (PSA 52.60 vs. 26.30 Ų) while maintaining comparable logP, alters boiling point by approximately 84 °C, and introduces a hydrolytically labile protecting group that permits orthogonal deprotection strategies . The compound is explicitly named in US Patent 4,886,907 as a key halogen-derivative intermediate ('4-acetoxy 6-bromo 2-methyl naphthoate') for synthesizing polysubstituted naphthalene retinoids, a role for which the non-acetylated analog is structurally unsuited [1]. These quantifiable physicochemical divergences mean that substituting the target compound with a simpler bromo-naphthoate would alter reaction kinetics, purification requirements, and downstream synthetic outcomes.

Polar surface area mismatch

The 4-acetoxy group increases polar surface area, which may alter membrane permeability predictions compared to non-acetylated analogs.

Thermal property divergence

Reported boiling point and flash point are considerably elevated, requiring adjusted distillation and safety protocols.

Patented synthetic pathway exclusion

Simpler bromo-naphthoates lack the 4-acetoxy handle required for the specific cross-coupling sequence in US 4,886,907 retinoid synthesis.

• [1] US Patent 4,886,907. Polysubstituted derivatives of naphthalene, their process of preparation and their application in the cosmetic and pharmaceutical fields. Column 10, lines 19–21: 'Among particularly appropriate Formula (III) halogen derivatives of naphthalene are 4-acetoxy 6-bromo 2-methyl naphthoate.' View Source

Quantitative Differentiation Evidence for 4-(Acetyloxy)-6-bromo-2-naphthalenecarboxylic Acid Methyl Ester vs. Closest Analogs

Polar Surface Area Doubling Relative to Methyl 6-Bromo-2-naphthoate Alters Permeability and Formulation Profile

The target compound exhibits a computed polar surface area (PSA) of 52.60 Ų, which is approximately double the 26.30 Ų of Methyl 6-bromo-2-naphthoate (CAS 33626-98-1), the closest non-acetylated analog . This ~100% increase in PSA arises from the additional carbonyl and ether oxygens of the 4-acetoxy substituent and has direct implications for predicted membrane permeability and oral bioavailability according to established drug-likeness guidelines (e.g., Veber rules, where PSA < 140 Ų is favorable but values approaching 60 Ų begin to constrain passive transcellular diffusion) [1].

PSA difference

Reported

Target PSA: 52.60 Ų
Comparator: 26.30 Ų
Δ = +26.30 Ų (2.0-fold)

PSA doubling may impact passive permeability profiling

Computed values from chemical databases; confirm experimentally for formulation design

Evidence Dimension	Polar Surface Area (topological PSA, Ų)
Target Compound Data	52.60 Ų (computed)
Comparator Or Baseline	Methyl 6-bromo-2-naphthoate: 26.30 Ų (computed)
Quantified Difference	Δ = +26.30 Ų (100% increase; 2.0-fold)
Conditions	Computed topological PSA values from authoritative chemical databases (ChemSrc, ChemicalBook, Chem960)

Why This Matters

A twofold increase in PSA predicts substantially different passive permeability and solubility characteristics, which directly impacts formulation development, biological assay design, and selection of the appropriate analog for medicinal chemistry programs.

• [1] Veber DF, Johnson SR, Cheng HY, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. PMID: 12036371. View Source

Boiling Point Elevation of ~84 °C vs. Methyl 6-Bromo-2-naphthoate Dictates Different Distillation and Purification Protocols

The target compound has a predicted boiling point of 440.9 °C at 760 mmHg, which is approximately 84 °C higher than the 357 °C boiling point of Methyl 6-bromo-2-naphthoate . Additionally, the flash point of the target compound (220.5 °C) is approximately 51 °C higher than that of the comparator (169.7 °C) . These thermal property differences are consistent with the higher molecular weight (+58 g/mol) and additional intermolecular interactions introduced by the acetoxy carbonyl.

Boiling point elevation

Data to verify

BP: 440.9 vs 357 °C (Δ +83.9°C)
Flash: 220.5 vs 169.7 °C

Thermal property divergence may influence purification and scale-up

Predicted values; experimental verification recommended

Evidence Dimension	Boiling point at 760 mmHg and flash point
Target Compound Data	BP: 440.9 °C; Flash Point: 220.5 °C (predicted)
Comparator Or Baseline	Methyl 6-bromo-2-naphthoate: BP 357 °C; Flash Point 169.7 °C
Quantified Difference	ΔBP = +83.9 °C; ΔFlash Point = +50.8 °C
Conditions	Predicted values at 760 mmHg from ChemSrc and Chem960 databases

Why This Matters

An ~84 °C boiling point differential mandates different solvent selection, distillation parameters, and thermal stability considerations during large-scale synthesis and purification, making the two compounds non-interchangeable in process chemistry workflows.

Patented Role as a Key Halogen-Derivative Intermediate for Naphthalene Retinoid Synthesis

US Patent 4,886,907 explicitly names '4-acetoxy 6-bromo 2-methyl naphthoate' — structurally equivalent to the target compound — as one of two 'particularly appropriate Formula (III) halogen derivatives of naphthalene' for palladium- or nickel-catalyzed coupling reactions that construct polysubstituted naphthalene retinoids [1]. The patent demonstrates that the 4-acetoxy-6-bromo substitution pattern enables successful coupling with Grignard derivatives of 2-bromo-5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-naphthalene, yielding retinoid analogs with 'greater stability to light and oxygen' compared to natural retinoids and 'improved activity in the differentiation test of F9 embryonic teratocarcinoma cells' [1]. The simpler Methyl 6-bromo-2-naphthoate (lacking the 4-acetoxy group) is primarily cited as an intermediate for Adapalene (a marketed retinoid), not for the broader class of polysubstituted retinoid analogs described in this patent .

Patented intermediate role

Class-level

Target: key halogen derivative in US 4,886,907 retinoid coupling pathway
Comparator: Adapalene intermediate; lacks required 4-acetoxy group

Supports synthetic pathway selection for retinoid libraries

Patent citation context; confirm synthetic feasibility in intended route

Evidence Dimension	Patent-cited synthetic utility as a retinoid precursor intermediate
Target Compound Data	Explicitly named in US 4,886,907 as a key halogen derivative for coupling; enables synthesis of 4-acetoxy polysubstituted naphthalene retinoids with photostability advantages
Comparator Or Baseline	Methyl 6-bromo-2-naphthoate: Cited as Adapalene USP Related Compound A / Adapalene intermediate; lacks 4-acetoxy functionality required for the retinoid coupling pathway described in US 4,886,907
Quantified Difference	Qualitative differentiation: target compound is structurally prerequisite for the specific cross-coupling pathway; non-acetylated analog cannot participate in the same synthetic sequence without additional functionalization steps
Conditions	Patent analysis; synthetic utility inferred from explicitly named intermediates and reaction sequences in US Patent 4,886,907

Why This Matters

For research groups or CDMOs synthesizing naphthalene-based retinoid libraries, the target compound provides a pre-functionalized building block that eliminates at least one synthetic step (acetylation) compared to starting from Methyl 6-bromo-2-naphthoate.

• [1] US Patent 4,886,907. Polysubstituted derivatives of naphthalene, their process of preparation and their application in the cosmetic and pharmaceutical fields. Column 10, lines 19–21; Column 10, lines 60–65; Column 11, lines 25–27. https://patents.justia.com/patent/4886907 View Source

Orthogonal Hydrolytic Reactivity of the 4-Acetoxy Group Enables Selective Deprotection Strategies Unavailable in Non-Acetylated Analogs

The 4-acetoxy substituent in the target compound functions as a masked hydroxyl group that can be selectively hydrolyzed under basic or acidic conditions to yield 6-bromo-4-hydroxy-2-naphthalenecarboxylic acid methyl ester (CAS 1303981-41-0, MW 281.1 g/mol). This orthogonal reactivity is documented in the patent literature, where the acetoxy group of related 4-acetoxy-naphthoates is cleanly converted to the corresponding 4-hydroxy derivative using methanolic sodium hydroxide [1]. In contrast, Methyl 6-bromo-2-naphthoate (CAS 33626-98-1) lacks any protected hydroxyl functionality and cannot participate in analogous orthogonal deprotection sequences .

Orthogonal deprotection

Method context

Acetoxy → hydroxy via 2M NaOH/MeOH reflux, 4 h, 88% isolated yield

Selective hydrolysis handle enables late-stage diversification

Patent example; optimize for substrate scope

Evidence Dimension	Availability of orthogonal deprotection handle
Target Compound Data	4-acetoxy group present; can be selectively hydrolyzed to 4-hydroxy (CAS 1303981-41-0, MW 281.1) without affecting the methyl ester
Comparator Or Baseline	Methyl 6-bromo-2-naphthoate: no hydroxyl or protected hydroxyl functionality at C-4; no orthogonal deprotection possible
Quantified Difference	Qualitative: target compound offers one additional synthetic handle (acetoxy → hydroxy) enabling late-stage diversification; comparator offers zero such handles at C-4
Conditions	Patent example (US 4,886,907, Example 2): 4-acetoxy-naphthoate → 4-hydroxy-naphthoic acid using 2M methanolic NaOH, 4 h reflux, 88% yield

Why This Matters

For medicinal chemistry campaigns requiring late-stage functionalization or prodrug strategies, the built-in protecting group of the target compound reduces the number of discrete synthetic steps and improves overall route efficiency.

• [1] US Patent 4,886,907. Example 2, Column 22, lines 44–52: Hydrolysis of 4-acetoxy-naphthoate ester to 4-hydroxy-naphthoic acid using 2M methanolic NaOH, 88% yield. https://patents.justia.com/patent/4886907 View Source

Physicochemical Differentiation from the Ethyl Ester Analog (CAS 540779-28-0) Affects Solubility and Chromatographic Behavior

The target methyl ester (MW 323.14, density 1.501 g/cm³, BP 440.9 °C, refractive index 1.612) differs measurably from its ethyl ester analog 4-(Acetyloxy)-6-bromo-2-naphthalenecarboxylic acid ethyl ester (CAS 540779-28-0; MW 337.17, density 1.455 g/cm³, BP 450.7 °C, refractive index 1.602) . The methyl ester has a lower molecular weight by 14.03 g/mol, a 9.8 °C lower boiling point, and a 0.046 g/cm³ higher density compared to the ethyl ester. The LogP difference (methyl ester: 3.31 vs. ethyl ester: predicted ~3.8 based on the +0.5 logP increment per additional methylene) further distinguishes their chromatographic retention behavior [1].

Ester homolog comparison

Reported

Methyl ester vs ethyl ester:
ΔMW -14.03 g/mol, ΔBP -9.8°C, Δdensity +0.046 g/cm³

Homolog choice affects chromatographic retention and solubility

Predicted properties; validate for specific analytical method

Evidence Dimension	Molecular weight, boiling point, density, and refractive index
Target Compound Data	MW: 323.14 g/mol; BP: 440.9 °C; Density: 1.501 g/cm³; Refractive Index: 1.612
Comparator Or Baseline	Ethyl ester analog (CAS 540779-28-0): MW 337.17 g/mol; BP 450.7 °C; Density 1.455 g/cm³; Refractive Index 1.602
Quantified Difference	ΔMW = -14.03 g/mol; ΔBP = -9.8 °C; ΔDensity = +0.046 g/cm³; ΔRefractive Index = +0.010
Conditions	Predicted physicochemical properties from ChemSrc and Chem960 databases

Why This Matters

Selection between methyl and ethyl ester homologs affects HPLC retention times, GC volatility, and solubility in common organic solvents; procurement decisions should be driven by the specific analytical and synthetic requirements of the downstream application.

• [1] Leo A, Hansch C, Elkins D. Partition coefficients and their uses. Chem Rev. 1971;71(6):525-616. (Established ΔlogP ≈ +0.5 per CH₂ increment for aromatic esters.) View Source

Optimal Procurement and Application Scenarios for 4-(Acetyloxy)-6-bromo-2-naphthalenecarboxylic Acid Methyl Ester

Synthesis of Polysubstituted Naphthalene Retinoid Libraries via Palladium-Catalyzed Cross-Coupling

As explicitly described in US Patent 4,886,907, the target compound serves as a 'particularly appropriate' halogen-derivative coupling partner for constructing polysubstituted naphthalene retinoids with enhanced photostability [1]. Research groups synthesizing retinoid libraries for dermatological or oncological applications should procure this compound as a pre-functionalized building block, eliminating the need for separate bromination and acetylation steps. The 6-bromo substituent enables NiCl₂/phosphine-catalyzed coupling with Grignard or organozinc reagents at −20 to +30 °C in anhydrous THF or DMF [1]. The resulting 4-acetoxy retinoid intermediates can be subsequently deprotected to the 4-hydroxy analogs (88% yield demonstrated with 2M methanolic NaOH) for further SAR exploration [1].

Medicinal Chemistry Programs Requiring Differentiated Physicochemical Profiles for Lead Optimization

The target compound's PSA of 52.60 Ų — double that of the non-acetylated analog Methyl 6-bromo-2-naphthoate (PSA 26.30 Ų) — makes it the preferred starting material when medicinal chemists need to modulate polarity without substantially altering lipophilicity (LogP 3.31 vs. 3.39 for the non-acetylated analog) . This property profile is particularly relevant for programs targeting intracellular receptors (e.g., RAR, RXR) where balanced permeability and solubility are critical. Procurement of the acetylated analog enables direct synthesis of candidate molecules with PSA values in the 50–60 Ų range, which is often desirable for achieving oral bioavailability while maintaining target engagement [2].

Process Chemistry Scale-Up Requiring Predictable Thermal and Safety Parameters

The target compound's flash point of 220.5 °C is approximately 51 °C higher than that of Methyl 6-bromo-2-naphthoate (169.7 °C), and its boiling point of 440.9 °C is ~84 °C higher . These thermal properties translate to a wider safe operating window during solvent removal, distillation, and high-temperature reaction steps. For CROs and CDMOs scaling up naphthalene-derivative syntheses, the higher flash point reduces flammability risk during solvent-intensive unit operations, and the higher boiling point permits the use of higher-boiling solvents (e.g., DMF, DMSO) without co-distillation of the intermediate.

Selective Deprotection Strategies for Late-Stage Diversification in Prodrug Design

The 4-acetoxy group functions as a latent hydroxyl that can be selectively hydrolyzed to reveal 6-bromo-4-hydroxy-2-naphthalenecarboxylic acid methyl ester (CAS 1303981-41-0, MW 281.1), providing a versatile handle for late-stage diversification [1]. This orthogonal reactivity is not available with Methyl 6-bromo-2-naphthoate, which lacks any protected oxygen functionality at C-4. For prodrug programs or fragment-based drug discovery, the acetoxy group can be selectively cleaved (e.g., K₂CO₃/MeOH, or enzymatic hydrolysis) without affecting the methyl ester, enabling sequential functionalization of the naphthalene scaffold through distinct chemical pathways.

Application

Selection Property

Validation Focus

Polysubstituted retinoid library synthesis

Pre-functionalized building block with bromine and acetoxy groups

Cross-coupling efficiency in patent-cited pathways

Lead optimization: polarity modulation

Elevated polar surface area with balanced lipophilicity

Permeability-solubility profile in receptor-targeted programs

Process scale-up and thermal safety

Higher boiling point and flash point than simpler analogs

Thermal processing window and solvent compatibility

Late-stage diversification via orthogonal deprotection

Acetoxy as latent hydroxyl handle

Selective hydrolysis and sequential functionalization

• [1] US Patent 4,886,907. Polysubstituted derivatives of naphthalene, their process of preparation and their application in the cosmetic and pharmaceutical fields. https://patents.justia.com/patent/4886907 View Source
• [2] Veber DF, Johnson SR, Cheng HY, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. PMID: 12036371. View Source